Cas no 103873-80-9 (5-Bromo-4-methylbenzo[d]thiazol-2-amine)

• Product Name: 5-Bromo-4-methylbenzo[d]thiazol-2-amine
• CAS No: 103873-80-9
• MF: C₈H₇BrN₂S
• MW: 243.1236
• MDL: MFCD23705662
• CID: 4555636
• PubChem ID: 92045739
• Update Time: 2025-06-13

5-Bromo-4-methylbenzo[d]thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-4-METHYL-2-BENZOTHIAZOLAMINE
• 5-bromo-4-methylbenzo[d]thiazol-2-amine
• AS07109
• AK550384
• 5-bromo-4-methyl-1,3-benzothiazol-2-amine
• SY316420
• CS-0062260
• MFCD23705662
• AKOS026736851
• DB-206942
• W17287
• 2-Amino-5-bromo-4-methylbenzothiazole
• DS-19535
• 103873-80-9
• 5-Bromo-4-methylbenzo[d]thiazol-2-amine

• MDL： MFCD23705662
• Inchi： 1S/C8H7BrN2S/c1-4-5(9)2-3-6-7(4)11-8(10)12-6/h2-3H,1H3,(H2,10,11)
• InChI Key： IVXQBGMLYMGHFZ-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C2=C(C=1C([H])([H])[H])N=C(N([H])[H])S2

Computed Properties

• Exact Mass: 241.95133g/mol
• Monoisotopic Mass: 241.95133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2
• XLogP3: 3.1

Experimental Properties

• Density: 1.724±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 377.7±34.0°C at 760 mmHg
• Solubility: Almost insoluble (0.088 g/l) (25 º C),

5-Bromo-4-methylbenzo[d]thiazol-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Additional information on 5-Bromo-4-methylbenzo[d]thiazol-2-amine

Introduction to 5-Bromo-4-methylbenzo[d]thiazol-2-amine (CAS No. 103873-80-9)

5-Bromo-4-methylbenzo[d]thiazol-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 103873-80-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzo[d]thiazole class, a scaffold that is widely recognized for its biological activity and structural versatility. The presence of both bromine and methyl substituents in its molecular structure enhances its potential as a pharmacophore, making it a valuable candidate for further exploration in drug discovery.

The benzo[d]thiazole core is a fused ring system consisting of a benzene ring and a thiazole ring, which are connected at the 2-position of the thiazole and the 1-position of the benzene. This structural motif is known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The introduction of halogen atoms, such as bromine, into the aromatic ring system can modulate the electronic properties of the molecule, thereby influencing its interactions with biological targets.

In recent years, 5-Bromo-4-methylbenzo[d]thiazol-2-amine has been studied for its potential applications in the development of novel therapeutic agents. One of the most promising areas of research involves its use as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and survival. Dysregulation of kinase activity is often associated with various diseases, particularly cancer. Therefore, kinase inhibitors have become a major focus of drug development efforts.

Several studies have demonstrated that derivatives of benzo[d]thiazole can exhibit potent inhibitory effects on specific kinases. For instance, modifications at the 2-amino position and the 4-methyl group can significantly enhance binding affinity to target kinases. The bromine atom at the 5-position can serve as a handle for further chemical modifications, allowing for the development of more tailored inhibitors. This flexibility makes 5-Bromo-4-methylbenzo[d]thiazol-2-amine a versatile building block for designing novel kinase inhibitors.

Moreover, 5-Bromo-4-methylbenzo[d]thiazol-2-amine has been investigated for its potential role in addressing inflammatory diseases. Inflammation is a complex biological response that involves various cell types and signaling pathways. Chronic inflammation is associated with several diseases, including rheumatoid arthritis, inflammatory bowel disease, and atherosclerosis. By targeting key inflammatory pathways, compounds like 5-Bromo-4-methylbenzo[d]thiazol-2-amine may offer therapeutic benefits.

Recent research has highlighted the importance of modulating inflammatory cytokine production and signaling. Studies suggest that 5-Bromo-4-methylbenzo[d]thiazol-2-amine can interfere with the activation of nuclear factor kappa B (NF-κB), a transcription factor that regulates the expression of pro-inflammatory genes. By inhibiting NF-κB activation, this compound may help reduce inflammation and mitigate associated symptoms.

Another area where 5-Bromo-4-methylbenzo[d]thiazol-2-amine shows promise is in the treatment of neurodegenerative diseases. Neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease are characterized by progressive neuronal dysfunction and death. Research indicates that oxidative stress and inflammation play significant roles in their pathogenesis. Compounds that can mitigate these processes may offer therapeutic potential.

Studies have shown that 5-Bromo-4-methylbenzo[d]thiazol-2-amine can exhibit antioxidant properties by scavenging reactive oxygen species (ROS). ROS are highly reactive molecules that can damage cellular components, including proteins, lipids, and DNA. By neutralizing ROS, this compound may help protect neurons from oxidative stress-induced damage.

In addition to its biological activities, 5-Bromo-4-methylbenzo[d]thiazol-2-amine has been explored for its potential antimicrobial properties. Antibiotic resistance is a growing global health concern, necessitating the development of new antimicrobial agents. Benzo[d]thiazole derivatives have been reported to possess activity against various bacteria, fungi, and viruses.

Research has demonstrated that 5-Bromo-4-methylbenzo[d]thiazol-2-am ine can inhibit bacterial growth by interfering with essential bacterial processes such as DNA replication and protein synthesis. The bromine atom at the 5-position may enhance its ability to disrupt bacterial cell walls or membranes, leading to increased susceptibility to antibiotics.

The synthesis of 5-Bromo-4-methylbenzo[d]thiazol -2-am ine involves several key steps that highlight its structural complexity and synthetic utility. The process typically begins with the condensation of 2-amino benzothiazole with an appropriate electrophile to introduce the methyl group at the 4-position. Subsequent bromination at the 5-position completes the molecular structure.

This synthetic route underscores the importance of carefully selecting reagents and reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to produce 5-Bromo -4-methylbenzo [d] thiazol -2-am ine with greater efficiency and scalability.

In conclusion,5-Bromo -4-methylbenz o [d ] thia z ol -2-am ine (CAS No .103873 -80 -9) is a promising compound with diverse biological activities . Its potential applications in drug discovery span multiple therapeutic areas , including cancer , inflammation , neurodegenerative diseases , and antimicrobial treatments . Ongoing research continues to uncover new ways to harness its therapeutic potential , making it a valuable asset in pharmaceutical development efforts . p >